Cas no 38366-38-0 (1,8-Anthracenedicarboxylic acid, 9,10-dihydro-9,10-dioxo-)

• Product Name: 1,8-Anthracenedicarboxylic acid, 9,10-dihydro-9,10-dioxo-
• CAS No: 38366-38-0
• MF: C₁₆H₈O₆
• MW: 296.23112487793
• CID: 1489309
• PubChem ID: 13659965
• Update Time: 2025-04-21

1,8-Anthracenedicarboxylic acid, 9,10-dihydro-9,10-dioxo- Chemical and Physical Properties

Names and Identifiers

• 1,8-Anthracenedicarboxylic acid, 9,10-dihydro-9,10-dioxo-
• 9,10-dioxoanthracene-1,8-dicarboxylic acid
• DTXSID60546035
• SCHEMBL69960
• 38366-38-0
• 9,10-DIOXO-9,10-DIHYDROANTHRACENE-1,8-DICARBOXYLIC ACID

• Inchi： 1S/C16H8O6/c17-13-7-3-1-5-9(15(19)20)11(7)14(18)12-8(13)4-2-6-10(12)16(21)22/h1-6H,(H,19,20)(H,21,22)
• InChI Key： INTHELHLZIGGHO-UHFFFAOYSA-N
• SMILES： O=C1C2C(C(=O)O)=CC=CC=2C(C2C=CC=C(C(=O)O)C=21)=O

Computed Properties

• Exact Mass: 296.03204
• Monoisotopic Mass: 296.03208797g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 495
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 109Ų

Experimental Properties

• PSA: 108.74